2,3-dihydroxyetiochlorin
2,3-dihydroxyetiochlorin
Brand Name:
Vulcanchem
CAS No.:
130650-84-9
VCID:
VC0144118
InChI:
InChI=1S/C32H40N4O2/c1-9-20-17(5)23-13-27-21(10-2)19(7)25(35-27)15-30-32(38,12-4)31(8,37)29(36-30)16-28-22(11-3)18(6)24(34-28)14-26(20)33-23/h13-16,34-35,37-38H,9-12H2,1-8H3/t31-,32+/m0/s1
SMILES:
CCC1=C(C2=CC3=NC(=CC4=C(C(=C(N4)C=C5C(C(C(=N5)C=C1N2)(C)O)(CC)O)C)CC)C(=C3CC)C)C
Molecular Formula:
C32H40N4O2
Molecular Weight:
512.7 g/mol
2,3-dihydroxyetiochlorin
CAS No.: 130650-84-9
Main Products
VCID: VC0144118
Molecular Formula: C32H40N4O2
Molecular Weight: 512.7 g/mol
| CAS No. | 130650-84-9 |
|---|---|
| Product Name | 2,3-dihydroxyetiochlorin |
| Molecular Formula | C32H40N4O2 |
| Molecular Weight | 512.7 g/mol |
| IUPAC Name | (2R,3S)-2,7,12,17-tetraethyl-3,8,13,18-tetramethyl-22,24-dihydroporphyrin-2,3-diol |
| Standard InChI | InChI=1S/C32H40N4O2/c1-9-20-17(5)23-13-27-21(10-2)19(7)25(35-27)15-30-32(38,12-4)31(8,37)29(36-30)16-28-22(11-3)18(6)24(34-28)14-26(20)33-23/h13-16,34-35,37-38H,9-12H2,1-8H3/t31-,32+/m0/s1 |
| Standard InChIKey | WSQGPJYZFHUZBN-AJQTZOPKSA-N |
| Isomeric SMILES | CCC1=C(C2=CC3=NC(=CC4=C(C(=C(N4)C=C5[C@@]([C@@](C(=N5)C=C1N2)(C)O)(CC)O)C)CC)C(=C3CC)C)C |
| SMILES | CCC1=C(C2=CC3=NC(=CC4=C(C(=C(N4)C=C5C(C(C(=N5)C=C1N2)(C)O)(CC)O)C)CC)C(=C3CC)C)C |
| Canonical SMILES | CCC1=C(C2=CC3=NC(=CC4=C(C(=C(N4)C=C5C(C(C(=N5)C=C1N2)(C)O)(CC)O)C)CC)C(=C3CC)C)C |
| Synonyms | 2,3-dihydroxyetiochlorin |
| PubChem Compound | 195666 |
| Last Modified | Nov 11 2021 |
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